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Compound of Interest |

3-Acetylamino-4-morpholin-4-yl-
Compound Name:

benzoic acid
CAS No.: 797809-20-2
Cat. No.: B1270636

Get Quote

Introduction & Mechanistic Rationale

3-Acetamido-4-morpholinobenzoic acid (CAS: 797809-20-2) is a highly valued building block in
medicinal chemistry, frequently utilized in the development of kinase inhibitors, advanced
contrast agents, and oxazolidinone-class antibacterials[1],. The incorporation of both a
morpholine ring and an acetamido group on a benzoic acid scaffold provides unique
physicochemical properties, including enhanced aqueous solubility and highly specific
hydrogen-bonding geometries.

This application note details a robust, three-step linear synthesis originating from commercially
available 4-fluoro-3-nitrobenzoic acid. As a Senior Application Scientist, | have structured this
protocol to be a self-validating system, ensuring that researchers can visually and analytically
confirm the success of each transformation before proceeding.

The Causal Logic Behind the Chemistry

» Nucleophilic Aromatic Substitution ( SNAr ): The strong electron-withdrawing nature of the
nitro group activates the ortho-fluorine position for nucleophilic attack by morpholine[2]. N,N-
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Dimethylformamide (DMF) is selected as the solvent because its high dielectric constant
stabilizes the polar Meisenheimer complex intermediate, significantly accelerating the
reaction rate compared to less polar alternatives.

o Catalytic Hydrogenation: The nitro group is reduced to an amine using 10% Palladium on
Carbon (Pd/C) under a hydrogen atmosphere. Catalytic hydrogenation is explicitly chosen
over dissolving metal reductions (e.g., Fe/HCI) to prevent metal ion coordination with the
morpholine nitrogen, ensuring a high-purity intermediate without the need for complex
extraction protocols.

o N-Acetylation: The resulting aniline is acetylated using acetic anhydride. Pyridine is
employed as both an acid scavenger (neutralizing the acetic acid byproduct) and a
nucleophilic catalyst. It forms a highly reactive N-acetylpyridinium intermediate that
overcomes the steric hindrance imposed by the adjacent bulky morpholine ring, ensuring
rapid and complete acetylation.

Synthetic Workflow
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4-Fluoro-3-nitrobenzoic acid

Step 1: SNAr Reaction
Morpholine, K2CO3, DMF

4-Morpholino-3-nitrobenzoic acid

Step 2: Catalytic Hydrogenation
H2, 10% Pd/C, MeOH

3-Amino-4-morpholinobenzoic acid

Step 3: N-Acetylation
Ac20, Pyridine, DCM

3-Acetamido-4-morpholinobenzoic acid

Click to download full resolution via product page

Figure 1: Three-step synthetic workflow for 3-acetamido-4-morpholinobenzoic acid.

Quantitative Data Summaries
Table 1: Reagents and Stoichiometry
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Reagent MW ( g/mol ) Equivalents Amount Role
4-Fluoro-3- ) ]
) ) ] 185.11 1.0 10.0g Starting Material
nitrobenzoic acid
Morpholine 87.12 2.5 11.8 mL Nucleophile
Potassium
Carbonate ( K2 138.21 2.0 149¢g Base
CO3)
10% Pd/C (50%
- 0.05 (wt%) 05¢g Catalyst
wet)
Acetic Anhydride i
102.09 1.2 6.1 mL Acetylating Agent
(Ac20)
Pyridine 79.10 2.0 8.7 mL Catalyst / Base

Table 2: Physicochemical vtical Validat

Key 1 H-NMR
Compound Appearance Expected Yield LC-MS (m/z) Indicator
(DMSO- d6)
~3.0 ppm (M,
] Bright yellow ppm ( ]
Intermediate 1 id 85-92% 251 [M-H] - 4H, morpholine
soli
CH2)
] ) ~5.0 ppm (br s,
Intermediate 2 Pale tan solid 90-95% 223 [M+H] +
2H, - NH2)
White/off-white ~2.1 ppm (s, 3H,
Target Product ] 80-88% 265 [M+H] +
solid - COCH3)

Step-by-Step Experimental Protocols
Step 1: Synthesis of 4-Morpholino-3-nitrobenzoic acid

(CAS: 26577-59-3)[4]
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e Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 4-
fluoro-3-nitrobenzoic acid (10.0 g, 54.0 mmol) in anhydrous DMF (50 mL).

e Reagent Addition: Add anhydrous K2C0O3(14.9 g, 108.0 mmol) followed by morpholine (11.8
mL, 135.0 mmol). Expert Insight: An excess of morpholine is used to drive the equilibrium
forward and prevent unreacted starting material from complicating the downstream reduction

step.
o Reaction: Heat the mixture to 80 °C and stir for 4—6 hours under a nitrogen atmosphere.

o Workup: Cool the reaction to room temperature and pour it into 300 mL of ice-cold distilled
water. Slowly acidify the mixture using 2M HCI until the pH reaches 3.0-4.0. Expert Insight:
The pKa of the benzoic acid moiety is ~4.0. Acidifying below pH 3 risks protonating the
morpholine nitrogen, which increases water solubility and drastically reduces your yield. pH
3.5 is the isoelectric sweet spot.

« |solation: Filter the resulting bright yellow precipitate, wash with cold water (2 x 50 mL), and
dry in a vacuum oven at 50 °C overnight.

Self-Validation Checkpoint: The reaction is complete when the solution transitions from a pale
yellow liquid to a deep orange suspension. LC-MS must show the complete disappearance of

the m/z 184 [M-H] — peak.

Step 2: Synthesis of 3-Amino-4-morpholinobenzoic acid

o Preparation: Dissolve 4-morpholino-3-nitrobenzoic acid (10.0 g, 39.6 mmol) in HPLC-grade
Methanol (150 mL) in a hydrogenation flask.

o Catalyst Addition: Carefully add 10% Pd/C (0.5 g). Safety Note: Pd/C is highly pyrophoric
when dry; always add it to the solvent under an inert atmosphere (Argon/Nitrogen) before

introducing hydrogen.
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e Reaction: Evacuate the flask and backfill with Hydrogen gas ( H2) three times. Stir vigorously
under an H2balloon (1 atm) at room temperature for 12 hours.

o Workup: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.
Wash the Celite pad with additional Methanol (50 mL).

« |solation: Concentrate the filtrate under reduced pressure to afford the product as a pale tan

solid.

Self-Validation Checkpoint: This step is visually self-validating. The bright yellow color of the
nitro compound will entirely dissipate into a colorless or pale-tan solution as the aniline forms. If

a yellow hue persists, reduction is incomplete; ensure fresh catalyst and adequate H2pressure.

Step 3: Synthesis of 3-Acetamido-4-morpholinobenzoic
acid (CAS: 797809-20-2)

e Preparation: Suspend 3-amino-4-morpholinobenzoic acid (8.0 g, 36.0 mmol) in anhydrous
Dichloromethane (DCM) (80 mL). Expert Insight: DCM is chosen because it dissolves the
starting aniline and acetic anhydride while preventing the hydrolysis of the anhydride, which

would occur in protic solvents.

o Reagent Addition: Add Pyridine (8.7 mL, 72.0 mmol) and cool the flask to 0 °C in an ice bath.
Slowly add Acetic Anhydride (6.1 mL, 43.2 mmol) dropwise over 10 minutes.

» Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2—4

hours.

o Workup: Quench the reaction by adding 50 mL of water. Separate the organic layer and
wash the aqueous layer with DCM (2 x 30 mL). Combine the organic layers, wash with brine
(50 mL), and dry over anhydrous Na2S0O4.
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+ [solation: Concentrate the solvent under reduced pressure. Recrystallize the crude residue
from Ethanol/Water to yield the pure target compound as a white solid.

Self-Validation Checkpoint: Successful acetylation is confirmed by the loss of the primary amine
signal in 1 H-NMR (typically a broad singlet around 5.0 ppm in DMSO- d6) and the appearance
of a sharp acetyl methyl singlet near 2.1 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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